Cas no 15507-76-3 (Histidine, 1-methyl-,monohydrate, L- (8CI))

• Product Name: Histidine, 1-methyl-,monohydrate, L- (8CI)
• CAS No: 15507-76-3
• MF: C₇H₁₁N₃O₂
• MW: 172.199626207352
• CID: 137587
• Update Time: 2024-01-25

Histidine, 1-methyl-,monohydrate, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Histidine, 1-methyl-,monohydrate, L- (8CI)
• L-3-METHYLHISTIDINE
• L-N-TAU-METHYL-D3-HISTIDINE
• L-NT-METHYL-D3-HISTIDINE
• (S)-1-Methylimidazole-4-alanine

• Inchi： 1S/C7H11N3O2/c1-10-3-5(9-4-10)2-6(8)7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)/t6-/m0/s1/i1D3
• InChI Key： BRMWTNUJHUMWMS-FYFSCIFKSA-N
• SMILES： C([2H])([2H])([2H])N1C=NC(C[C@H](N)C(=O)O)=C1

Computed Properties

• Exact Mass: 169.08523

Experimental Properties

• Density: 1.2509 (rough estimate)
• Melting Point: >254°C
• Boiling Point: 298.47°C (rough estimate)
• Refractive Index: 1.5950 (estimate)
• PSA: 81.14
• Solubility: 166.7g/L(25 ºC)